Cas no 1153349-00-8 (N-cyclooctylthian-4-amine)

• Product Name: N-cyclooctylthian-4-amine
• CAS No: 1153349-00-8
• MF: C₁₃H₂₅NS
• MW: 227.409302473068
• CID: 5097682
• PubChem ID: 43394832
• Update Time: 2026-03-02

N-cyclooctylthian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, N-cyclooctyltetrahydro-
• N-cyclooctylthian-4-amine

• Inchi： 1S/C13H25NS/c1-2-4-6-12(7-5-3-1)14-13-8-10-15-11-9-13/h12-14H,1-11H2
• InChI Key： JBTDJDGXNDOJQB-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2CCCCCCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on N-cyclooctylthian-4-amine

N-cyclooctylthian-4-amine (CAS 1153349-00-8): A Comprehensive Overview of Properties and Applications

N-cyclooctylthian-4-amine (CAS 1153349-00-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This cyclooctyl-substituted thianamine derivative belongs to the class of sulfur-containing amines, which are increasingly being explored for their diverse chemical properties and biological activities.

The molecular structure of N-cyclooctylthian-4-amine combines a thiane (tetrahydrothiopyran) ring system with a cyclooctylamine moiety, creating a compound with interesting conformational flexibility and potential for selective interactions. This structural combination makes it particularly valuable in pharmaceutical research and material science applications, where researchers are constantly seeking novel molecular scaffolds with improved properties.

Recent studies have highlighted the growing importance of sulfur-nitrogen containing compounds in drug discovery, with particular focus on their potential as enzyme inhibitors and receptor modulators. The N-cyclooctylthian-4-amine structure presents opportunities for development in these areas, especially considering the current industry trend toward three-dimensional molecular architectures in medicinal chemistry.

In the field of catalysis, N-cyclooctylthian-4-amine has shown promise as a ligand precursor for transition metal complexes. The thian-4-amine backbone provides a stable coordination environment, while the cyclooctyl group offers steric bulk that can influence catalytic selectivity. This aligns with current research priorities in asymmetric synthesis and green chemistry, where efficient and selective catalysts are in high demand.

The synthesis of N-cyclooctylthian-4-amine typically involves the reaction of 4-aminothiane with cyclooctyl derivatives under controlled conditions. Recent advancements in amine alkylation methods and protecting group strategies have improved the efficiency of this process, making the compound more accessible for research purposes. These synthetic improvements are particularly relevant given the pharmaceutical industry's ongoing need for scalable synthetic routes to complex amines.

From a physicochemical perspective, N-cyclooctylthian-4-amine exhibits properties typical of secondary amines with substantial hydrocarbon content. The compound's lipophilicity profile makes it interesting for studies involving membrane permeability and drug delivery systems, topics that remain highly relevant in current pharmacokinetic research.

In material science applications, the N-cyclooctylthian-4-amine structure has been investigated as a building block for functional polymers and coordination networks. The combination of sulfur and nitrogen donor atoms within a flexible ring system offers unique possibilities for creating materials with tailored properties, addressing current interests in smart materials and molecular recognition systems.

The commercial availability of N-cyclooctylthian-4-amine (CAS 1153349-00-8) has increased in recent years, reflecting growing demand from both academic and industrial research sectors. Suppliers typically offer the compound in various purity grades, with high-purity samples being particularly sought after for biological testing and catalytic applications.

Quality control of N-cyclooctylthian-4-amine involves standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's stability under various storage conditions is an important consideration, especially for researchers working in long-term stability studies or requiring compound libraries for screening purposes.

Future research directions for N-cyclooctylthian-4-amine may include exploration of its chiral derivatives, given the current pharmaceutical industry focus on enantioselective synthesis. Additionally, its potential as a scaffold for metal-organic frameworks (MOFs) warrants further investigation, particularly in light of growing interest in porous materials for gas storage and separation applications.

From a safety perspective, standard laboratory precautions apply when handling N-cyclooctylthian-4-amine, as with most organic compounds. Proper personal protective equipment and ventilation are recommended, especially when working with larger quantities or in concentrated forms.

The patent landscape surrounding N-cyclooctylthian-4-amine and related structures shows increasing activity, particularly in areas of pharmaceutical compositions and specialty chemicals. This reflects broader trends in chemical innovation, where novel molecular architectures are being protected for potential commercial applications.

In conclusion, N-cyclooctylthian-4-amine (CAS 1153349-00-8) represents an interesting and versatile compound with potential applications across multiple scientific disciplines. Its unique combination of structural features positions it well for future developments in medicinal chemistry, catalysis, and materials science, making it a compound worth watching in coming years.